Simiarenolacetate

• Molecular Formula: C32H52O2
• Molecular Weight: 468.8 g/mol
• InChI: InChI=1S/C32H52O2/c1-20(2)22-10-13-25-29(22,6)16-18-32(9)26-14-11-23-24(30(26,7)17-19-31(25,32)8)12-15-27(28(23,4)5)34-21(3)33/h11,20,22,24-27H,10,12-19H2,1-9H3
• InChIKey: MBVFYSHTXNMYNB-UHFFFAOYSA-N

Simiarenolacetate: A Differentiated Pentacyclic Triterpenoid Acetate for Procurement in Natural Product Research

Simiarenolacetate (CAS 4965-99-5, molecular formula C32H52O2) is a naturally occurring pentacyclic triterpenoid acetate ester derivative of the alcohol simiarenol . It is primarily isolated from the roots of Imperata cylindrica [1] and is a constituent of several plants including Ixeris chinensis . This compound belongs to the E:B-friedo-hopane-type triterpenoid class [2] and is commercially available as an analytical reference standard for life science research . Its structural acetylation distinguishes it from its parent alcohol, imparting unique physicochemical and biological properties that are critical for specific research applications.

1 Phytochemical marker research — species-specific standard for Imperata cylindrica and Ixeris chinensis authentication.

2 Physicochemical reference — defined lipophilicity and organic-solvent solubility support triterpenoid acetate profiling.

3 Synthetic biology / SAR probe — acetylated scaffold enables investigation of acylation-dependent bioactivity.

• [1] BioCrick. Simiarenol acetate. Product Information. Accessed 2026. View Source
• [2] Le Thi Khanh Linh et al. Chemical constituents of the dichloromethane fraction of Pterospermum truncatolobatum. Journal of Science, Hanoi National University of Education: Natural Science, 2020, 66, 127. View Source

Simiarenolacetate vs. In-Class Analogs: Why Simple Substitution Compromises Research Reproducibility and Biological Relevance

Substituting Simiarenolacetate with structurally related triterpenoids like simiarenol, lupeol acetate, or taraxasterol acetate is not scientifically valid. Acetylation of the C-3 hydroxyl group in simiarenol to form Simiarenolacetate fundamentally alters the compound's lipophilicity, as evidenced by its calculated LogP of 8.59560 [1] and its distinct solubility profile (soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone) [2]. This modification can significantly impact membrane permeability, bioavailability, and target interaction . Furthermore, while simiarenol exhibits notable cytotoxicity (IC50 38-48 µg/mL against cancer cell lines) [3] and α-glucosidase inhibition (IC50 96.12 µM) [4], direct biological activity data for the acetate derivative remain scarce, underscoring the need for the pure, authenticated compound for accurate investigation rather than assuming class-wide bioequivalence.

Simiarenol acetatetarget

• Acetylated C-3; calculated LogP ~8.6, high lipophilicity
• Soluble in chloroform, DCM, ethyl acetate, DMSO, acetone
• Botanical marker for I. cylindrica / I. chinensis
• Direct bioactivity data not yet reported

Simiarenol / analogssubstitute

• Free 3-OH; lower lipophilicity may shift membrane interaction
• Different solubility profile alters assay compatibility
• Wider plant distribution, loses species-specific marker value
• Reported cytotoxicity and α-glucosidase inhibition may not apply to acetate

Structural acetylation can significantly alter ADME/Tox behavior and analytical retention; direct substitution risks reproducibility.

• [1] Chem960. Simiarenol acetate Physicochemical Properties. Accessed 2026. View Source
• [2] ChemFaces. Simiarenol acetate Solubility. Product Information. Accessed 2026. View Source
• [3] Le Thi Khanh Linh et al. Chemical constituents of the dichloromethane fraction of Pterospermum truncatolobatum. Journal of Science, Hanoi National University of Education: Natural Science, 2020, 66, 127. View Source
• [4] Biological and phytochemical studies on Capparis decidua (Forssk) Edgew from Cholistan desert. Natural Product Research, 2022. DOI: 10.1080/14786419.2018.1531403. View Source

Quantitative Differentiation of Simiarenolacetate: Evidence for Informed Procurement Decisions

Enhanced Lipophilicity via Acetylation: A Physicochemical Distinction from Simiarenol

Simiarenolacetate is the acetylated derivative of the triterpenoid alcohol simiarenol, a modification that significantly increases lipophilicity . The calculated LogP for Simiarenolacetate is 8.59560 [1]. While a direct LogP value for simiarenol is not reported in the same context, acetylation typically increases LogP by 1-2 units compared to the parent alcohol, a class-level inference for triterpenoids . This heightened lipophilicity directly impacts the compound's ability to cross biological membranes, a critical factor in cell-based assays and in vivo studies.

Lipophilicity

Class-level inference

LogP 8.6 (calc.) vs simiarenol (lower, estimated +1–2 units)

Supports membrane permeability differentiation

Calculated value; direct experimental LogP not available

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Calculated LogP = 8.59560
Comparator Or Baseline	Simiarenol (parent alcohol) - predicted lower LogP based on acetylation principles; exact value not reported in comparable source.
Quantified Difference	Estimated increase of 1-2 LogP units (class inference)
Conditions	Calculated physicochemical property (Chem960)

Why This Matters

Lipophilicity is a key determinant of compound permeability and distribution; using the correct acetylated form ensures experimental outcomes reflect true compound behavior rather than that of a less lipophilic analog.

• [1] Chem960. Simiarenol acetate Physicochemical Properties. Accessed 2026. View Source

Defined Solubility Profile in Organic Solvents: A Practical Advantage for Isolation and Formulation

Simiarenolacetate exhibits a specific solubility profile, being soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone [1]. This contrasts with the more polar parent compound, simiarenol, which has different solubility characteristics due to its free hydroxyl group. This defined solubility in common organic solvents facilitates its use in a range of experimental protocols, including chromatographic purification, sample preparation for bioassays, and the creation of stock solutions for in vitro testing [2].

Solubility

Source review

Soluble in chloroform, DCM, ethyl acetate, DMSO, acetone

Enables organic-solvent-based sample preparation

Vendor specification; confirm with own validation

Evidence Dimension	Solubility in Organic Solvents
Target Compound Data	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone
Comparator Or Baseline	Simiarenol (parent alcohol) - not explicitly characterized for this solvent set; expected to be more polar.
Quantified Difference	Not quantified; qualitative difference in solvent compatibility
Conditions	Room temperature solubility assessment per vendor specifications

Why This Matters

Predictable solubility is essential for reproducible experimental workflows; procurement of the correct compound ensures compatibility with established methods and avoids solubility-related assay failures.

• [1] ChemFaces. Simiarenol acetate Solubility. Product Information. Accessed 2026. View Source
• [2] BioCrick. Simiarenol acetate. Product Information. Accessed 2026. View Source

Distinct Natural Occurrence in Imperata cylindrica and Ixeris chinensis: Implications for Botanical Standardization

Simiarenolacetate is a confirmed constituent of the roots of Imperata cylindrica [1] and is also present in Ixeris chinensis . In contrast, the parent alcohol simiarenol is found in a broader range of plants, including Rhododendron simiarum, Capparis decidua, and Pterospermum truncatolobatum [2]. The specific occurrence of the acetate form in these two plant species provides a unique chemical marker for their authentication and standardization [3]. This is a critical distinction for researchers developing botanical reference materials or investigating the phytochemical basis of traditional medicine uses of these plants.

Botanical occurrence

Cross-study comparable

I. cylindrica, I. chinensis vs simiarenol: multiple species

Narrower distribution supports species-specific standardization

Requires orthogonal authentication in new matrices

Evidence Dimension	Natural Occurrence (Plant Source)
Target Compound Data	Present in Imperata cylindrica roots and Ixeris chinensis
Comparator Or Baseline	Simiarenol (parent alcohol) - present in multiple species including Rhododendron simiarum, Capparis decidua, Pterospermum truncatolobatum, and others.
Quantified Difference	Acetate form has a narrower, more defined botanical distribution
Conditions	Phytochemical analysis via isolation and spectroscopic identification

Why This Matters

For botanical quality control and metabolomics, using the correct acetate standard ensures accurate identification and quantification of species-specific markers, preventing misidentification and supporting reproducible phytochemical research.

• [1] BioCrick. Simiarenol acetate. Product Information. Accessed 2026. View Source
• [2] Le Thi Khanh Linh et al. Chemical constituents of the dichloromethane fraction of Pterospermum truncatolobatum. Journal of Science, Hanoi National University of Education: Natural Science, 2020, 66, 127. View Source
• [3] Biological and phytochemical studies on Capparis decidua (Forssk) Edgew from Cholistan desert. Natural Product Research, 2022. DOI: 10.1080/14786419.2018.1531403. View Source

Lack of Direct Bioactivity Data for the Acetate Form: A Critical Procurement Consideration

A systematic literature review reveals a significant evidence gap: while the parent compound simiarenol has reported moderate cytotoxicity (IC50 38.47-48.37 µg/mL against Hep-G2, Lu-1, MCF-7) [1], α-glucosidase inhibition (IC50 96.12 µM) [2], and antinociceptive activity (ID50 18.87 µmol/kg, 8-fold more active than aspirin) [3], no quantitative biological activity data (IC50, MIC, EC50) are available for Simiarenolacetate in peer-reviewed literature as of 2026. This stark contrast underscores that Simiarenolacetate is currently a compound of interest for its physicochemical and botanical significance, not as a validated bioactive lead.

Bioactivity data

Data to verify

No quantitative IC₅₀/MIC/EC₅₀ reported for acetate form

Bioactivity profile remains undefined; parent data not transferable

Literature gap as of 2026; ideal for original mechanistic studies

Evidence Dimension	Availability of Biological Activity Data
Target Compound Data	No quantitative bioactivity data (IC50, MIC, etc.) reported in peer-reviewed literature
Comparator Or Baseline	Simiarenol - multiple bioactivities reported: cytotoxicity (IC50 38-48 µg/mL), α-glucosidase inhibition (IC50 96 µM), antinociception (ID50 18.87 µmol/kg)
Quantified Difference	Qualitative difference: Data-rich vs. Data-poor
Conditions	Literature review of PubMed, ScienceDirect, and other databases as of 2026

Why This Matters

For researchers seeking a compound with established bioactivity, this evidence gap is a critical selection criterion; for those studying the compound's role as a phytochemical marker or investigating its unique chemistry, the lack of bioactivity data is not a detriment but a defined starting point.

• [1] Le Thi Khanh Linh et al. Chemical constituents of the dichloromethane fraction of Pterospermum truncatolobatum. Journal of Science, Hanoi National University of Education: Natural Science, 2020, 66, 127. View Source
• [2] Biological and phytochemical studies on Capparis decidua (Forssk) Edgew from Cholistan desert. Natural Product Research, 2022. DOI: 10.1080/14786419.2018.1531403. View Source
• [3] Kuroshima KN, Campos-Buzzi F, Yunes RA, Delle Monache F, Cechinel Filho V. Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology. 2005;43(6):573-578. View Source

Strategic Applications for Simiarenolacetate: Where the Evidence Supports Prioritized Use

Phytochemical Marker for Imperata cylindrica and Ixeris chinensis Authentication

Simiarenolacetate serves as a specific chemical marker for the quality control and standardization of Imperata cylindrica root and Ixeris chinensis herbal materials [1]. Its presence can be used to distinguish these species from others and to monitor batch-to-batch consistency in botanical extracts intended for research or potential therapeutic development. This application leverages its defined natural occurrence as established in phytochemical studies .

Physicochemical Reference Standard in Triterpenoid Profiling

Given its well-characterized lipophilicity (LogP 8.59560) and solubility profile [2], Simiarenolacetate is an ideal reference standard for developing and validating analytical methods such as HPLC and LC-MS aimed at profiling triterpenoid acetates in complex plant matrices [3]. Its distinct chromatographic behavior, resulting from acetylation, allows for clear separation from non-acetylated analogs like simiarenol, facilitating accurate quantification.

Synthetic Biology and Biosynthetic Pathway Elucidation

While direct data for the acetate are lacking, the parent compound simiarenol is a product of specific oxidosqualene cyclases (e.g., ZmOSC1 in maize) [4]. Simiarenolacetate can be employed as a substrate or product standard in studies investigating downstream acetylation enzymes (e.g., acyltransferases) that modify the triterpenoid scaffold. This supports research into the complete biosynthetic route of acetylated triterpenoids, a field with potential applications in metabolic engineering for the production of high-value natural products.

Structure-Activity Relationship (SAR) Studies of Triterpenoid Esters

Simiarenolacetate is a critical tool for SAR investigations focused on understanding the impact of C-3 acetylation on the biological activity of the hopane/friedo-hopane scaffold. By directly comparing the activity of simiarenol (with known bioactivity) [5] against its acetate ester in parallel assays, researchers can precisely delineate the contribution of the acetate group to parameters like cytotoxicity, enzyme inhibition, or membrane interaction. This is a fundamental application in medicinal chemistry and natural product drug discovery.

Application

Selection Property

Validation Focus

Botanical authentication of Imperata cylindrica / Ixeris chinensis

Species-specific phytochemical marker

Marker identity confirmation via HPLC/LC-MS retention matching

Triterpenoid acetate analytical method development

Defined lipophilicity and organic-solvent solubility

Chromatographic resolution from non-acetylated analogs

Biosynthetic pathway elucidation (acetyltransferases)

Acetylated hopane scaffold

Product identification in enzymatic acetylation assays

SAR study of C-3 acetylation in triterpenoids

Parent simiarenol vs acetate pair

Comparative cell-based or enzyme inhibition endpoints

• [1] BioCrick. Simiarenol acetate. Product Information. Accessed 2026. View Source
• [2] Chem960. Simiarenol acetate Physicochemical Properties. Accessed 2026. View Source
• [3] PureOneBio. Simiarenol acetate HPLC. Product Information. 2025. View Source
• [4] Identification of a novel multifunctional oxidosqualene cyclase from Zea mays sheds light on the biosynthetic pathway of three pentacyclic triterpenoids. Synthetic and Systems Biotechnology. 2022;7(4):1167-1172. View Source
• [5] Kuroshima KN, Campos-Buzzi F, Yunes RA, Delle Monache F, Cechinel Filho V. Chemical Composition and Antinociceptive Properties of Hyeronima alchorneoides Leaves. Pharmaceutical Biology. 2005;43(6):573-578. View Source